2-chloro-N-(2-cyclohexyl-2-hydroxyethyl)benzamide
Description
Scientific Research Applications
Chemical Synthesis and Reactivity
2-Chloro-N-(2-cyclohexyl-2-hydroxyethyl)benzamide has been explored in the context of chemical synthesis and coordination. Studies have focused on the synthesis of related compounds and their reactivity with various elements and compounds. For example, Facchin et al. (2002) discuss the synthesis of phenyl isocyanides and their coordination with Pt(II) and Pd(II) metal ions, which can be related to the synthesis processes involving benzamides like 2-chloro-N-(2-cyclohexyl-2-hydroxyethyl)benzamide (Facchin et al., 2002).
Biological Activity and Drug Development
Research has also been conducted to investigate the spectrum of biological activity of chloro-hydroxy benzamides. Imramovský et al. (2011) analyzed a series of chloro-hydroxy-N-benzamides for their activity against various strains, including mycobacterial, bacterial, and fungal strains. This indicates a potential for 2-chloro-N-(2-cyclohexyl-2-hydroxyethyl)benzamide in similar biological applications (Imramovský et al., 2011).
Photocatalytic and Environmental Applications
Studies on benzamides have explored their potential in environmental applications, such as water decontamination. Bessekhouad et al. (2005) investigated the photocatalytic activity of various heterojunctions, which could be relevant to understanding the environmental applications of 2-chloro-N-(2-cyclohexyl-2-hydroxyethyl)benzamide (Bessekhouad et al., 2005).
Catalysis and Chemical Reactions
The role of benzamides in catalysis and chemical reactions has also been a subject of study. For example, Aggarwal et al. (2002) discussed the acceleration of the Baylis-Hillman reaction in polar solvents, which can provide insight into the reactivity of similar compounds like 2-chloro-N-(2-cyclohexyl-2-hydroxyethyl)benzamide in such reactions (Aggarwal et al., 2002).
Drug Delivery and Pharmaceutical Applications
The potential of benzamides in drug delivery systems is also being explored. Babazadeh (2007) studied the synthesis and in vitro drug-release properties of copolymers, which can be relevant to the development of drug delivery systems using benzamides (Babazadeh, 2007).
properties
IUPAC Name |
2-chloro-N-(2-cyclohexyl-2-hydroxyethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20ClNO2/c16-13-9-5-4-8-12(13)15(19)17-10-14(18)11-6-2-1-3-7-11/h4-5,8-9,11,14,18H,1-3,6-7,10H2,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNOBMVLMLNINRX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(CNC(=O)C2=CC=CC=C2Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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